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Compound of Interest

Compound Name: Illiciumlignan D

Cat. No.: B13426641 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides an in-depth overview of the physical, chemical, and biological

properties of Illiciumlignan D, a lignan of significant interest for its potential therapeutic

applications. This document summarizes key quantitative data, details relevant experimental

protocols, and visualizes associated biological pathways to serve as a comprehensive resource

for the scientific community.

Physicochemical Properties
Illiciumlignan D is a lignan compound with the molecular formula C₂₅H₃₂O₁₀ and a molecular

weight of 492.52 g/mol .[1] It is typically isolated as a powder and requires storage in a cool,

dry, and sealed environment to maintain its stability. While experimentally determined values

for the melting point are not widely reported, its boiling point is predicted to be 704.7±60.0 °C,

with a predicted density of 1.43±0.1 g/cm³.

Table 1: Physical and Chemical Properties of Illiciumlignan D
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Property Value Source

Molecular Formula C₂₅H₃₂O₁₀ [1]

Molecular Weight 492.52 g/mol [1]

CAS Number 2237239-36-8 [1]

Appearance Powder Vendor Data

Boiling Point (Predicted) 704.7 ± 60.0 °C [1]

Density (Predicted) 1.43 ± 0.1 g/cm³ [1]

Storage 2-8°C, sealed, dry, light-proof [1]

Note: Due to the limited availability of specific experimental data for Illiciumlignan D, the

following sections on spectral data and biological activity are based on closely related and well-

characterized lignans isolated from the same genus, primarily Illiciumlignans G-O, to provide a

representative profile.

Spectral Data
The structural elucidation of lignans like Illiciumlignan D relies heavily on nuclear magnetic

resonance (NMR) and mass spectrometry (MS). The following tables summarize the

characteristic spectral data for a representative Illicium lignan, Illiciumlignan G, which shares a

similar core structure.

Table 2: ¹H-NMR Spectral Data of a Representative Illicium Lignan (Illiciumlignan G) in CD₃OD
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Position δH (ppm) Multiplicity J (Hz)

2 6.96 d 1.8

5 6.75 d 8.2

6 6.83 dd 8.2, 1.8

7 4.98 d 5.8

8 2.89 m

9a 3.85 m

9b 3.75 m

2' 6.73 br s

6' 6.73 br s

7' 2.62 t 7.7

8' 1.82 m

9'a 3.65 m

9'b 3.55 m

3-OCH₃ 3.88 s

5'-OCH₃ 3.87 s

Xylose

1'' 4.35 d 7.6

Rhamnose

1''' 5.18 br s

Table 3: ¹³C-NMR Spectral Data of a Representative Illicium Lignan (Illiciumlignan G) in CD₃OD
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Position δC (ppm) Position δC (ppm)

1 134.8 1' 129.0

2 110.8 2' 118.0

3 149.0 3' 147.5

4 147.4 4' 136.9

5 116.1 5' 145.2

6 119.7 6' 114.2

7 89.8 7' 32.9

8 53.1 8' 35.8

9 72.6 9' 62.2

3-OCH₃ 56.4 5'-OCH₃ 56.8

Xylose Rhamnose

1'' 103.6 1''' 102.3

2'' 79.2 2''' 72.3

3'' 78.9 3''' 72.2

4'' 71.5 4''' 74.0

5'' 66.9 5''' 69.9

6''' 17.9

High-resolution electrospray ionization mass spectrometry (HR-ESI-MS) is critical for

confirming the molecular formula. For Illiciumlignan G, a sodium adduct molecular ion [M +

Na]⁺ was observed at m/z 661.2471, corresponding to the molecular formula C₃₁H₄₂O₁₄.

Biological Activities and Signaling Pathways
Lignans from the genus Illicium are recognized for their significant anti-inflammatory and

neuroprotective properties.
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Anti-inflammatory Activity
Illiciumlignans have demonstrated potent anti-inflammatory effects by inhibiting the production

of key inflammatory mediators. In studies involving lipopolysaccharide (LPS)-stimulated RAW

264.7 macrophages, these compounds have been shown to reduce the production of

prostaglandin E₂ (PGE₂) and nitric oxide (NO).

The underlying mechanism is believed to involve the modulation of inflammatory signaling

pathways, such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase

(MAPK) pathways. By inhibiting these pathways, Illiciumlignans can suppress the expression of

pro-inflammatory enzymes like inducible nitric oxide synthase (iNOS) and cyclooxygenase-2

(COX-2).
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Proposed anti-inflammatory signaling pathway of Illiciumlignan D.
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Neuroprotective Effects
Several lignans have been investigated for their neuroprotective potential. The proposed

mechanism of action involves the protection of neuronal cells from oxidative stress and

apoptosis. This is achieved through the modulation of signaling pathways that regulate cellular

survival and death, such as the Akt and JNK pathways. By promoting pro-survival signals and

inhibiting apoptotic cascades, Illiciumlignans may offer a therapeutic avenue for

neurodegenerative diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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